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Compound of Interest

Compound Name: 2-Methoxybenzoyl chloride

Cat. No.: B140881

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and potential hazards
associated with exposure to 2-Methoxybenzoyl chloride. Due to the limited availability of
specific toxicological studies on 2-Methoxybenzoyl chloride, this guide incorporates data from
structurally similar compounds, namely benzoyl chloride, 4-methoxybenzoyl chloride, and 2-
chlorobenzoyl chloride, to provide a more complete hazard assessment. All data derived from
such analogs are clearly indicated.

Chemical and Physical Properties

2-Methoxybenzoyl chloride is a colorless to light yellow liquid.[1] It is an organochlorine
compound that is reactive and requires careful handling.[2][3]
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Property Value Source
Chemical Formula CsH7CIO2 [1]
Molecular Weight 170.59 g/mol [4]
CAS Number 21615-34-9 [4]
Appearance C.:ok')rless to light yellow clear 1]
liquid
Boiling Point 128-129 °C at 8 mmHg [5]
Density 1.146 g/mL at 25 °C [5]
Flash Point 84 °C (183.2 °F) - closed cup [5]

Insoluble in water; reacts with
Solubility water. Soluble in ether and [6][7]

acetone.

Hazard Identification and Classification

2-Methoxybenzoyl chloride is classified as a hazardous chemical. The following table
summarizes its GHS classification.

Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage
Serious Eye Damage/Eye 1 H314: Causes severe skin
Irritation burns and eye damage

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

(Data derived from GHS classifications for 2-Methoxybenzoyl chloride)
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Toxicological Data

Direct toxicological data for 2-Methoxybenzoyl chloride is limited. The information below
includes data from structurally related compounds to provide an indication of potential toxicity.

Compound Test Species Route Value Source
Benzoyl

) LD50 Rat Oral 1900 mg/kg [8]
chloride
Benzoyl )

] LD50 Rabbit Dermal 790 mg/kg [8]
chloride
Benzoyl ) 1870 mg/m?3

] LC50 Rat Inhalation [8]
chloride (2 h)
2-
Chlorobenzoy LD50 Rat Oral 3250 mg/kg
| chloride

Skin Corrosion/Irritation: 2-Methoxybenzoyl chloride is classified as causing severe skin
burns.[9] Structurally related compounds like benzoyl chloride, 4-methoxybenzoyl chloride, and
2-chlorobenzoyl chloride are also known to be corrosive to the skin.[10][11][12]

Serious Eye Damage/Irritation: This chemical is expected to cause serious eye damage.[9]
Vapors and direct contact with related compounds are known to cause severe eye irritation and
burns.[11][13]

Experimental Protocols

The following are detailed methodologies for key toxicological assessments based on OECD
guidelines. These represent the standard procedures that would be used to evaluate the
hazards of 2-Methoxybenzoyl chloride.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
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This test determines the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) skin damage.

Preparation

Animal Preparation:
- Young adult albino rabbit (~2.0-3.0 kg)
- Acclimatize for at least 5 days
- Clip fur from dorsal area (~24h before test)

Test Substance Preparation:
- 0.5 mL of liquid or 0.5 g of solid/paste
- Apply to a gauze patch

cation

Apply test substance to a small area of skin (~6 cm?2)
Cover with gauze patch and semi-occlusive dressing

Exposure Duration: 4 hours

Observation{and Scoring

Remove patch and wash treated area

i

Observe for erythema and edema at:
- 60 minutes
- 24, 48, and 72 hours
- Continue for 14 days if effects persist

i

Score lesions based on a standardized scale

Evaluation

Classify as corrosive or irritant based on severity and reversibility of lesions
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Workflow for Acute Dermal Irritation/Corrosion Testing.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eye.

Preparation

Animal Selection:
- Healthy young adult albino rabbit
- Acclimatize and examine both eyes

Test Substance:
- 0.1 mL of liquid or 0.1 g of solid

Application
A

Instill test substance into the conjunctival sac of one eye

- The other eye serves as a control

Observationjand Scoring

Examine eyes at 1, 24, 48, and 72 hours post-instillation
- Continue up to 21 days if effects persist

l

Score lesions of the cornea, iris, and conjunctiva

Evaluation

Classify based on the severity and persistence of ocular lesions
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Workflow for Acute Eye Irritation/Corrosion Testing.

Acute Oral Toxicity - Acute Toxic Class Method (Based
on OECD Guideline 423)

This method is used to estimate the acute oral toxicity (LD50) of a substance.
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Preparation

Animal Selection:
- Healthy young adult rats (usually females)
- Fast overnight before dosing

Dose Preparation:

- Select starting dose level based on available information

Dosing and

Observation

Administer a single oral dose to a group of 3 animals

Observe animals for mortality and clinical signs of toxicity for up to 14 days

Stepwise

Procedure

Yes (at high dose)

Yes (at low dose)

No

Stop testing and classify

es

Test a lower dose

Test a higher dose

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Testing (Acute Toxic Class Method).

Potential Sighaling Pathways In Toxicity
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Specific signaling pathways affected by 2-Methoxybenzoyl chloride have not been
elucidated. However, as a reactive acyl chloride, it is likely to cause cellular damage through
covalent modification of biomolecules, leading to oxidative stress and cell death. The following

diagram illustrates a generalized pathway of cellular response to chemical-induced damage.

2-Methoxybenzoyl Chloride Exposure

Cellular Effects

Covalent Binding to

Proteins and DNA Cell Membrane Damage

Generation of Reactive
Oxygen Species (ROS)

Cellular Response

y

Oxidative Stress DNA Damage Response » Inflammatory Response

Outcome

Apoptosis (Programmed Cell Death) Cellular Repair

Click to download full resolution via product page

Generalized Cellular Response to a Reactive Chemical.

Handling, Storage, and Emergency Procedures

Handling:

+ Use in a well-ventilated area, preferably under a chemical fume hood.
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o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

e Avoid contact with skin, eyes, and clothing.

o Keep away from heat, sparks, and open flames.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Store away from incompatible materials such as water, alcohols, and strong bases.

e Due to its reactivity with moisture, storage under an inert atmosphere (e.g., nitrogen) is
recommended.

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and flush the affected area with
plenty of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Spills: Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable
container for disposal. Ensure adequate ventilation and remove all sources of ignition.

Disposal Considerations

Dispose of 2-Methoxybenzoyl chloride and contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not allow it to enter drains or
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waterways.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Always consult the SDS for 2-Methoxybenzoyl
chloride before handling or use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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